Cas no 1690738-59-0 (3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide)

3-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide is a specialized heterocyclic compound featuring a 1,2,4-triazole core functionalized with an amino group and a bromine substituent. The propanamide linkage with an isopropyl moiety enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its structural properties, including the electron-withdrawing bromine and nucleophilic amino group, facilitate selective modifications in medicinal chemistry, particularly in the development of bioactive molecules. The compound’s stability under standard conditions and compatibility with common reagents further underscore its utility in research and industrial settings. Its precise functional group arrangement offers potential for targeted molecular design.
3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide structure
1690738-59-0 structure
Product Name:3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide
CAS No:1690738-59-0
MF:C8H14BrN5O
MW:276.13365983963
MDL:MFCD31473424
CID:5608004
PubChem ID:103098731
Update Time:2025-10-23

3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • EN300-804871
    • 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide
    • 1690738-59-0
    • MDL: MFCD31473424
    • Inchi: 1S/C8H14BrN5O/c1-5(2)11-6(15)3-4-14-7(9)12-8(10)13-14/h5H,3-4H2,1-2H3,(H2,10,13)(H,11,15)
    • InChI Key: RSILBHFSGJNGNK-UHFFFAOYSA-N
    • SMILES: BrC1=NC(N)=NN1CCC(NC(C)C)=O

Computed Properties

  • Exact Mass: 275.03817g/mol
  • Monoisotopic Mass: 275.03817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 85.8Ų

3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide Pricemore >>

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Additional information on 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide

Comprehensive Overview of 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide (CAS No. 1690738-59-0)

The compound 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide, identified by its CAS number 1690738-59-0, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique combination of a 1,2,4-triazole core, a bromine substituent, and a propanamide side chain, making it a versatile intermediate for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions regarding this compound is: "What are the applications of 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide in drug development?" The answer lies in its structural features. The 1,2,4-triazole moiety is known for its ability to interact with various biological targets, while the bromine atom enhances its reactivity, enabling further functionalization. This makes the compound a valuable building block for creating novel therapeutics, particularly in oncology and infectious disease research.

In recent years, the demand for heterocyclic compounds like 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide has surged due to their role in addressing global health challenges. For instance, the rise of antibiotic-resistant bacteria has prompted scientists to explore new chemical scaffolds, and this compound's triazole core is a promising candidate. Additionally, its potential as a kinase inhibitor aligns with the growing interest in targeted cancer therapies, a hot topic in both academic and industrial research.

Another frequently asked question is: "How is 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide synthesized?" The synthesis typically involves multi-step organic reactions, starting with the bromination of a 1,2,4-triazole precursor, followed by coupling with a propanamide derivative. Advanced techniques such as microwave-assisted synthesis and catalysis are often employed to improve yield and purity, reflecting the compound's relevance in modern synthetic chemistry.

The compound's CAS number 1690738-59-0 is a critical identifier for researchers seeking detailed information on its properties and safety data. Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly used to characterize its structure and ensure quality. These methods are essential for meeting regulatory standards in pharmaceutical applications, a concern frequently highlighted in user queries.

From an SEO perspective, keywords such as "1,2,4-triazole derivatives," "brominated heterocycles," and "propanamide applications" are highly relevant to this compound. These terms align with current trends in chemical research, where there is a strong focus on sustainable synthesis and green chemistry. By integrating these concepts, this overview not only addresses user intent but also enhances its visibility in search engine results.

In conclusion, 3-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)-N-(propan-2-yl)propanamide (CAS No. 1690738-59-0) represents a fascinating area of study with broad implications for drug discovery and material science. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in the context of emerging health challenges. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

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